N-(2-methoxy-5-nitrophenyl)-3-(p-tolylthio)propanamide
Description
N-(2-methoxy-5-nitrophenyl)-3-(p-tolylthio)propanamide, also known as MNTPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and pharmacology.
Scientific Research Applications
Spectrophotometric Analysis
A study by Rangappa et al. (2000) developed a spectrophotometric method for determining flutamide, a drug with structural similarities, highlighting the application of such compounds in analytical chemistry for drug quantification in pharmaceutical formulations. This approach could potentially be adapted for N-(2-methoxy-5-nitrophenyl)-3-(p-tolylthio)propanamide to assess its concentration in complex mixtures (Rangappa, Nagaraja, & Murthy, 2000).
Pharmacokinetics and Metabolism
Research on a selective androgen receptor modulator by Wu et al. (2006) explored its pharmacokinetics and metabolism, demonstrating how similar propanamide compounds are metabolized and distributed in biological systems. This study could provide a framework for investigating the metabolic pathways and pharmacokinetic properties of N-(2-methoxy-5-nitrophenyl)-3-(p-tolylthio)propanamide (Wu et al., 2006).
Electrochemical Reduction
Houmam et al. (2003) studied the electrochemical reduction of aryl thiocyanates, revealing insights into the reductive cleavage mechanisms of compounds containing thiocyanate and aryl groups. This research might offer valuable information on the electrochemical properties and potential applications of N-(2-methoxy-5-nitrophenyl)-3-(p-tolylthio)propanamide in electrochemical sensors or as a reagent in synthetic chemistry (Houmam, Hamed, & Still, 2003).
properties
IUPAC Name |
N-(2-methoxy-5-nitrophenyl)-3-(4-methylphenyl)sulfanylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-12-3-6-14(7-4-12)24-10-9-17(20)18-15-11-13(19(21)22)5-8-16(15)23-2/h3-8,11H,9-10H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCZTVBVWTSFFKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-5-nitrophenyl)-3-(p-tolylthio)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzo[d]thiazole-2-carboxamide](/img/structure/B2937859.png)
![3-(3-chlorobenzyl)-8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2937860.png)
![N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide hydrochloride](/img/structure/B2937862.png)
![5-[(3,4-Dimethylphenoxy)methyl]-2-furoic acid](/img/structure/B2937863.png)
![2-[(2-Furylmethyl)amino]ethanol](/img/structure/B2937864.png)
![1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-2-(naphthalen-1-yl)ethanone](/img/structure/B2937868.png)
![4-[4-(tert-butyl)benzoyl]-N-(3-pyridinylmethyl)-1H-pyrrole-2-carboxamide](/img/structure/B2937869.png)
![(2Z)-3-phenyl-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)acrylamide](/img/structure/B2937881.png)